6-(4-Chlorophenyl)hexanoic acid
Description
6-(4-Chlorophenyl)hexanoic acid is a useful research compound. Its molecular formula is C12H15ClO2 and its molecular weight is 226.70 g/mol. The purity is usually 95%.
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Properties
CAS No. |
54887-73-9 |
|---|---|
Molecular Formula |
C12H15ClO2 |
Molecular Weight |
226.70 g/mol |
IUPAC Name |
6-(4-chlorophenyl)hexanoic acid |
InChI |
InChI=1S/C12H15ClO2/c13-11-8-6-10(7-9-11)4-2-1-3-5-12(14)15/h6-9H,1-5H2,(H,14,15) |
InChI Key |
YKKKNWFYJMOSLZ-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC=C1CCCCCC(=O)O)Cl |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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![6'-bromospiro[cyclohexane-1,3'-pyrrolo[3,2-b]pyridine]-2',4(1'H)-dione](/img/structure/B8661614.png)
